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Compound of Interest

Compound Name: 1-(4-Chlorobenzhydryl)piperazine

Cat. No.: B1148006

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 1-(4-
Chlorobenzhydryl)piperazine, with a core focus on its melting point. This document is
intended to serve as a valuable resource for researchers, scientists, and professionals involved
in drug development and chemical synthesis.

Core Physical Properties

1-(4-Chlorobenzhydryl)piperazine, a key intermediate in the synthesis of various
pharmaceutical compounds, is typically a white to off-white or light-yellow crystalline powder. It
is sparingly soluble in water but demonstrates greater solubility in organic solvents such as
ethanol, methanol, and dichloromethane.[1][2] The compound is generally stable under normal
storage conditions, though it may degrade upon exposure to light, moisture, or extreme
temperatures.[1]

Quantitative Physical Data

The physical properties of 1-(4-Chlorobenzhydryl)piperazine are summarized in the table
below. It is important to note the variability in the reported melting points, which can be
attributed to factors such as the purity of the sample and the specific experimental conditions
used for determination.[1]
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Physical Property Value Source(s)
Melting Point 63-65 °C [31141[5]

65-70 °C [3B16171i8]

65-75 °C [110]

69-72 °C [11]

72.0t0 76.0 °C [12]

75°C [12]

130-135 °C [1]

154-157 °C 2]

Boiling Point 178-180 °C at 0.5 mmHg [B1[719]

180 °C at 0.8 mmHg [12]

178-180 °C at 0.7 hPa [6]

Molecular Formula C17H19CIN2 [2131617111]12]
Molecular Weight 286.80 g/mol [21[31[7118][11][12]
Appearance White to off-white crystalline (2]

solid/powder

White to light beige crystalline

powder

[10]

light yellow powder

[6]

Solubility

Sparingly soluble in water

[1]

Soluble in organic solvents
(ethanol, methanol,

dichloromethane)

[1](2]

Density

Approximately 1.1 g/cm3

[1]

Experimental Protocol: Melting Point Determination
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The following is a detailed methodology for the determination of the melting point of 1-(4-
Chlorobenzhydryl)piperazine using the capillary method, which is a standard technique
recognized by major pharmacopeias.

1. Sample Preparation:

e Ensure the 1-(4-Chlorobenzhydryl)piperazine sample is a fine, dry powder. If necessary,
gently grind the crystalline solid in a mortar and pestle.

» Dry the powdered sample in a desiccator over a suitable drying agent, such as silica gel, for
at least 24 hours to remove any residual moisture.

« Introduce the dry powder into a thin-walled capillary tube, sealed at one end, to a packed
column height of 2.5-3.5 mm. This is achieved by tapping the sealed end of the capillary tube
on a hard surface to compact the powder.

2. Apparatus and Setup:

o Utilize a calibrated melting point apparatus equipped with a heating block or oil bath, a
temperature controller, and a means for observing the sample.

» Ensure the apparatus's thermometer is accurately calibrated against certified reference
standards.

3. Measurement Procedure:

« Initial Rapid Determination (Optional but Recommended): To determine an approximate
melting point, heat the sample at a rapid rate (e.g., 10-20 °C/minute). This provides a
preliminary range and informs the more precise measurement.

e Accurate Melting Point Determination:

o Preheat the heating block to a temperature approximately 10-15 °C below the expected
melting point.

o Insert the capillary tube containing the sample into the apparatus.
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o Once the temperature has stabilized, begin heating at a controlled rate of 1-2 °C per
minute.

o Observe the sample closely through the magnifying lens.
o Record the temperature at which the first droplet of liquid appears (the onset of melting).

o Continue heating at the same rate and record the temperature at which the last solid
particle melts (the clear point).

o The melting range is the temperature range between the onset of melting and the clear
point.

o For high accuracy, the determination should be repeated at least twice with fresh samples.
The results should be consistent.

Workflow for Melting Point Determination

The following diagram illustrates the logical workflow for the experimental determination of the
melting point of 1-(4-Chlorobenzhydryl)piperazine.

Click to download full resolution via product page

Caption: Workflow for the determination of the melting point of 1-(4-
Chlorobenzhydryl)piperazine.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1148006?utm_src=pdf-body
https://www.benchchem.com/product/b1148006?utm_src=pdf-body-img
https://www.benchchem.com/product/b1148006?utm_src=pdf-body
https://www.benchchem.com/product/b1148006?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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